Cas no 2828432-06-8 ((R)-4-Isopropyl-2-(4-(trifluoromethyl)pyridin-2-yl)-4,5-dihydrooxazole)

• Product Name: (R)-4-Isopropyl-2-(4-(trifluoromethyl)pyridin-2-yl)-4,5-dihydrooxazole
• CAS No: 2828432-06-8
• MF: C₁₂H₁₃F₃N₂O
• MW: 258.239633321762
• MDL: MFCD32671445
• CID: 5140553
• PubChem ID: 146013657
• Update Time: 2025-10-30

(R)-4-Isopropyl-2-(4-(trifluoromethyl)pyridin-2-yl)-4,5-dihydrooxazole Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-[(4R)-4,5-dihydro-4-(1-methylethyl)-2-oxazolyl]-4-(trifluoromethyl)-
• F72950
• CS-0104452
• 2828432-06-8
• (R)-4-Isopropyl-2-(4-(trifluoromethyl)pyridin-2-yl)-4,5-dihydrooxazole
• (4R)-4-propan-2-yl-2-[4-(trifluoromethyl)pyridin-2-yl]-4,5-dihydro-1,3-oxazole

• MDL： MFCD32671445
• Inchi： 1S/C12H13F3N2O/c1-7(2)10-6-18-11(17-10)9-5-8(3-4-16-9)12(13,14)15/h3-5,7,10H,6H2,1-2H3/t10-/m0/s1
• InChI Key： OZRYFBWEKRTVMB-JTQLQIEISA-N
• SMILES： C1(C2=N[C@H](C(C)C)CO2)=NC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 258.09799753g/mol
• Monoisotopic Mass: 258.09799753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 34.5Ų

Additional information on (R)-4-Isopropyl-2-(4-(trifluoromethyl)pyridin-2-yl)-4,5-dihydrooxazole

Introduction to (R)-4-Isopropyl-2-(4-(trifluoromethyl)pyridin-2-yl)-4,5-dihydrooxazole (CAS No. 2828432-06-8)

The compound (R)-4-Isopropyl-2-(4-(trifluoromethyl)pyridin-2-yl)-4,5-dihydrooxazole, identified by its CAS number 2828432-06-8, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a chiral center at the (R) configuration and the incorporation of functional groups such as isopropyl, trifluoromethyl-substituted pyridine, and dihydrooxazole moieties contribute to its unique chemical properties and biological activities.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in the development of novel therapeutic agents. The dihydrooxazole core is particularly noteworthy for its role in enhancing binding affinity and selectivity in drug-target interactions. Furthermore, the trifluoromethyl group is a well-documented pharmacophore that can modulate metabolic stability and lipophilicity, making it an attractive feature for medicinal chemists. The combination of these elements in (R)-4-Isopropyl-2-(4-(trifluoromethyl)pyridin-2-yl)-4,5-dihydrooxazole suggests a multifaceted approach to addressing various therapeutic challenges.

Current research in the field of organic synthesis has emphasized the development of efficient methodologies for constructing complex molecular architectures. The synthesis of this compound exemplifies the latest trends in asymmetric synthesis, where chiral auxiliaries or catalysts are employed to achieve high enantioselectivity. The use of advanced catalytic systems has enabled chemists to access enantiomerically pure forms of such molecules with remarkable efficiency. This advancement not only simplifies the synthetic route but also enhances the overall yield and purity of the final product.

The biological activity of (R)-4-Isopropyl-2-(4-(trifluoromethyl)pyridin-2-yl)-4,5-dihydrooxazole has been extensively studied in various preclinical models. Preliminary data indicate that this compound exhibits potent inhibitory effects on certain enzymes and receptors relevant to inflammatory and immunological pathways. The trifluoromethyl group, in particular, has been shown to enhance binding interactions with biological targets, potentially leading to improved pharmacological efficacy. Additionally, the dihydrooxazole moiety has demonstrated properties that can modulate enzyme activity, making it a valuable component in drug design.

One of the most compelling aspects of this compound is its potential in addressing unmet medical needs. Chronic inflammatory disorders, for instance, continue to pose significant challenges due to their complex pathophysiology and resistance to conventional treatments. The unique structural features of (R)-4-Isopropyl-2-(4-(trifluoromethyl)pyridin-2-yl)-4,5-dihydrooxazole suggest that it may offer a novel mechanism of action by targeting key inflammatory mediators. This has spurred interest among researchers who are exploring its potential as a lead compound for further drug development.

In terms of pharmacokinetic properties, studies have shown that this compound exhibits favorable solubility and metabolic stability, which are critical factors for its clinical translation. The isopropyl group contributes to enhanced lipophilicity, improving membrane permeability and bioavailability. Meanwhile, the trifluoromethyl substituent can influence metabolic pathways by reducing susceptibility to oxidative degradation. These attributes collectively contribute to an optimized pharmacokinetic profile, increasing the likelihood of successful clinical outcomes.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between this compound and biological targets. Advanced computational techniques have allowed researchers to predict binding affinities and optimize molecular structures with high precision. These insights have guided synthetic modifications aimed at improving potency and selectivity. By leveraging computational tools alongside traditional experimental approaches, scientists have been able to accelerate the discovery process significantly.

Future directions in the study of (R)-4-Isopropyl-2-(4-(trifluoromethyl)pyridin-2-yl)-4,5-dihydrooxazole include exploring its potential in combination therapies and investigating its long-term safety profile. Combination therapies are increasingly recognized as a strategy to overcome drug resistance and enhance therapeutic outcomes. By studying this compound in conjunction with other agents targeting different pathways, researchers aim to develop synergistic treatment regimens that offer greater clinical benefits. Additionally, long-term studies will provide crucial insights into its safety and efficacy over extended periods.

The development of novel pharmaceuticals is often hindered by challenges related to scalability and cost-effectiveness. However, advancements in synthetic methodologies have made it possible to produce complex molecules like this one on a larger scale with improved efficiency. Continuous improvements in process optimization and green chemistry principles are expected to further enhance production capabilities while minimizing environmental impact. These developments are essential for ensuring that promising compounds like (R)-4-Isopropyl-2-(4-(trifluoromethyl)pyridin-2-yl)-4,5-dihydrooxazole can reach patients who need them most.